Cas no 2229607-25-2 (3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid)
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
- 2229607-25-2
- SY340747
- EN300-1922288
-
- Inchi: 1S/C10H9BrO4/c1-15-9-5-6(2-3-7(9)11)4-8(12)10(13)14/h2-3,5H,4H2,1H3,(H,13,14)
- InChI Key: PWQPIWXQBUTVCD-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1OC)CC(C(=O)O)=O
Computed Properties
- Exact Mass: 271.96842g/mol
- Monoisotopic Mass: 271.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63.6Ų
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922288-0.05g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-0.1g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-0.25g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-0.5g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-1.0g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 1g |
$928.0 | 2023-06-02 | ||
| Enamine | EN300-1922288-2.5g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-5.0g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 5g |
$2692.0 | 2023-06-02 | ||
| Enamine | EN300-1922288-10.0g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 10g |
$3992.0 | 2023-06-02 | ||
| Enamine | EN300-1922288-1g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1922288-5g |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid |
2229607-25-2 | 5g |
$2235.0 | 2023-09-17 |
3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid
Recent Advances in the Study of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229607-25-2)
The compound 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid (CAS: 2229607-25-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.
One of the key areas of interest is the role of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid in modulating enzymatic activity. Research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on specific kinases involved in inflammatory pathways. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases.
Another significant development is the exploration of this compound's potential in oncology. A recent preprint on bioRxiv (2024) demonstrated its efficacy in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this effect to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent pathways. These findings suggest that 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid could serve as a scaffold for developing novel anticancer agents.
In addition to its therapeutic potential, advancements have been made in the synthetic routes for this compound. A paper in Organic Process Research & Development (2023) described an optimized, scalable synthesis with improved yield and purity. The new method employs a palladium-catalyzed coupling reaction, which significantly reduces the number of steps compared to traditional approaches. This development is particularly relevant for industrial-scale production and further pharmacological evaluation.
Despite these promising results, challenges remain in the clinical translation of 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid. Pharmacokinetic studies indicate limited oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicology assessments are needed to ensure its safety profile meets regulatory standards for human trials.
In conclusion, 3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid represents an exciting area of research in chemical biology and drug discovery. Its multifaceted biological activities and recent synthetic improvements position it as a valuable candidate for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications across different disease models.
2229607-25-2 (3-(4-bromo-3-methoxyphenyl)-2-oxopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)